3,6-Dichloro-4-iodopyridazine
Cat. No. B177621
M. Wt: 274.87 g/mol
InChI Key: DOZGQZSLDJZZMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09334237B2
Procedure details
3,6-Dichloropyridazine (3) (149 mg, 1.0 mmol) in THF (2 mL) was added to a solution of TMPZnCl.LiCl (2) (1.3 M in THF, 0.85 mL, 1.1 mmol) at 25° C. and the reaction mixture was then stirred at this temperature for 30 min according to TP 2. I2 (381 mg, 1.5 mmol) dissolved in dry THF (2 mL) was then dropwise added and the resulting mixture was stirred for 0.5 h. The reaction mixture was quenched with a sat. aq. Na2S2O3 solution (10 mL) and with a sat. aq. NH4Cl solution (20 mL), extracted with diethyl ether (3×50 mL) and dried over anhydrous Na2SO4. After filtration, the solvent was evaporated in vacuo. Purification by flash-chromatography (CH2Cl2/n-pentane, 1:2) furnished compound 5a (231 mg, 84%) as a colourless solid.
Name
Yield
84%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1.[Li+].[Cl-].[I:11]I>C1COCC1>[Cl:1][C:2]1[N:3]=[N:4][C:5]([Cl:8])=[CH:6][C:7]=1[I:11] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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149 mg
|
|
Type
|
reactant
|
|
Smiles
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ClC=1N=NC(=CC1)Cl
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|
Name
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|
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Quantity
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2 mL
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|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
0.85 mL
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|
Type
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reactant
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|
Smiles
|
[Li+].[Cl-]
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
the resulting mixture was stirred for 0.5 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
|
was then dropwise added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was quenched with a sat. aq. Na2S2O3 solution (10 mL) and with a sat. aq. NH4Cl solution (20 mL)
|
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with diethyl ether (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
After filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was evaporated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by flash-chromatography (CH2Cl2/n-pentane, 1:2)
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
|
|
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Type
|
product
|
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Smiles
|
ClC=1N=NC(=CC1I)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 231 mg | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
